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Abstract
This technical guide provides a comprehensive overview of 3-Methylcyclopentadecane-1,5-
dione, a macrocyclic diketone. The document details its discovery, historical context, and

physicochemical properties. A significant focus is placed on the detailed experimental protocols

for its synthesis, primarily through the oxidation of 14-methylbicyclo[10.3.0]pentadecene. While

direct biological activity and signaling pathway information for this specific molecule is limited in

current literature, this guide explores the known toxicological profiles of the broader class of

macrocyclic ketones and the documented pharmacological effects of the related compound,

muscone. This information is intended to serve as a foundational resource for researchers in

organic synthesis, materials science, and early-stage drug discovery.

Introduction
3-Methylcyclopentadecane-1,5-dione is an organic compound featuring a fifteen-membered

carbon ring with a methyl group and two ketone functional groups at the 1 and 5 positions.[1]

Its chemical formula is C₁₆H₂₈O₂ and it has a molecular weight of approximately 252.39 g/mol .

[1] As a member of the diketone class of molecules, its carbonyl groups are susceptible to

nucleophilic addition and condensation reactions, making it a potentially valuable intermediate
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in organic synthesis.[1] The discovery of this compound is closely linked to the ongoing

research and development of synthetic macrocyclic musk compounds, which are highly valued

in the fragrance industry.[1]

Physicochemical Properties
A summary of the key physicochemical and spectroscopic data for 3-
Methylcyclopentadecane-1,5-dione is presented in the table below.

Property Value Source

Molecular Formula C₁₆H₂₈O₂ [1][2][3]

Molecular Weight 252.39 g/mol [1]

CAS Number 21890-10-8 [4]

Appearance
Not explicitly stated, likely a

solid or viscous liquid

Boiling Point
386.6 °C at 760 mmHg

(Predicted)

Density 0.904 g/cm³ (Predicted)

Flash Point 145 °C (Predicted)

LogP 4.45550 (Predicted)

¹H NMR: Methyl group

(position 3)

~0.9-1.1 ppm (doublet, J = 6-7

Hz)
[1]

¹H NMR: Methine proton

(position 3)
~1.8-2.1 ppm (multiplet) [1]

IR: Carbonyl (C=O) stretching 1710-1720 cm⁻¹ [1]

IR: Methyl C-H stretching 2960-2970 cm⁻¹ [1]

IR: Methylene C-H stretching 2850-2930 cm⁻¹ [1]
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The development of 3-Methylcyclopentadecane-1,5-dione is rooted in the broader history of

synthesizing macrocyclic compounds, particularly those with musk-like fragrances. Early efforts

in this field were often hindered by inefficient cyclization methods and reliance on natural

sources. The emergence of 3-Methylcyclopentadecane-1,5-dione as a synthetic target

appears to be a more recent development, with its PubChem identifier (CID 11184330) being

assigned in 2006.[1] It can also serve as a precursor for other macrocyclic musk odorants, such

as muscone.[5]

Synthesis of 3-Methylcyclopentadecane-1,5-dione
The primary and most industrially viable method for the synthesis of 3-
Methylcyclopentadecane-1,5-dione is the oxidation of 14-methylbicyclo[10.3.0]pentadecene.

[1][5] Alternative, though less common, methods include ozonolysis.[1]

Experimental Protocol: Oxidation of 14-
methylbicyclo[10.3.0]pentadecene
This protocol is based on the method described in patent literature, utilizing a mixture of

hydrogen peroxide and formic acid.[1][5]

Materials:

14-methylbicyclo[10.3.0]pentadecene

Hydrogen peroxide (H₂O₂)

Formic acid

Sodium sulfite

Ethyl acetate

Water

Procedure:

Reaction Setup: In a suitable reaction vessel, 14-methylbicyclo[10.3.0]pentadecene is mixed

with formic acid and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12654795?utm_src=pdf-body
https://www.benchchem.com/product/b12654795?utm_src=pdf-body
https://www.smolecule.com/products/s13142091
https://pubmed.ncbi.nlm.nih.gov/32668321/
https://www.benchchem.com/product/b12654795?utm_src=pdf-body
https://www.benchchem.com/product/b12654795?utm_src=pdf-body
https://www.benchchem.com/product/b12654795?utm_src=pdf-body
https://www.smolecule.com/products/s13142091
https://pubmed.ncbi.nlm.nih.gov/32668321/
https://www.smolecule.com/products/s13142091
https://www.smolecule.com/products/s13142091
https://pubmed.ncbi.nlm.nih.gov/32668321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12654795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidation: Hydrogen peroxide is added to the mixture. The amount of H₂O₂ should be at

least 1.1 mol per mole of the starting bicyclic compound.[5] The reaction is then heated to an

elevated temperature.

Quenching: After the reaction is complete, the mixture is cooled. Sodium sulfite is carefully

added to quench any excess oxidant.

Extraction: The product is extracted from the aqueous mixture using an organic solvent such

as ethyl acetate.

Purification: The crude product obtained after extraction can be purified using standard

techniques like distillation or chromatography to yield 3-Methylcyclopentadecane-1,5-
dione.

Synthesis Workflow

14-methylbicyclo[10.3.0]pentadecene
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Caption: Synthesis workflow for 3-Methylcyclopentadecane-1,5-dione.

Biological Activity and Toxicological Profile
Direct studies on the biological activity and signaling pathways of 3-Methylcyclopentadecane-
1,5-dione are not readily available in the scientific literature. However, insights can be drawn

from the toxicological assessment of the broader class of macrocyclic ketones and the

pharmacological properties of the structurally related compound, muscone (3-

methylcyclopentadecanone).

General Toxicology of Macrocyclic Ketones
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A toxicological and dermatological assessment of macrocyclic ketones used as fragrance

ingredients concluded that these compounds have low acute toxicity.[6][7][8] Key findings from

this assessment include:

No significant repeat-dose toxicity.

Reversible effects on liver weight and blood biochemistry after a two-week recovery period.

No evidence of genotoxicity in bacterial and mammalian cell line assays.

No reproductive toxicity was observed for the related compound 3-

methylcyclopentadecenone in an OECD compliant study.[6][7]

Generally not irritating to human skin after a single application.[6][8]

No evidence of sensitization in human tests.[6]

Based on these findings, the expert panel concluded that there are no safety concerns for

macrocyclic ketones at their reported levels of use and exposure as fragrance ingredients.[6][8]

Pharmacological Effects of Muscone
Muscone, the primary active component of natural musk, has been the subject of more

extensive pharmacological research. It has been used in traditional Chinese medicine for

various ailments.[5][9][10] Modern studies have investigated its effects on several biological

systems, revealing a range of activities, including:

Anti-inflammatory effects: Muscone has been shown to significantly downregulate the levels

of LPS-induced inflammatory cytokines such as IL-1β, TNF-α, and IL-6.[11][12] This is

achieved, in part, by inhibiting the NF-κB and NLRP3 inflammasome activation pathways.

[11][12]

Neuroprotective effects: It has demonstrated protective activities in models of cerebral

ischemia.[11][12]

Cardiovascular effects: Studies suggest that muscone can improve cardiac structure and

function in the context of myocardial ischemia-reperfusion injury.[12]
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Antitumor properties: Some research indicates potential antitumor activities for muscone.[5]

[10]

It is important to note that while muscone is structurally similar to 3-Methylcyclopentadecane-
1,5-dione, the presence of an additional ketone group in the latter could significantly alter its

biological activity. The pharmacological effects of muscone should therefore be considered as a

point of reference for potential areas of investigation for 3-Methylcyclopentadecane-1,5-
dione, rather than as a direct prediction of its properties.

Potential Signaling Pathway Involvement (Inferred from
Muscone)
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Caption: Inferred anti-inflammatory signaling of a related macrocyclic ketone.

Conclusion
3-Methylcyclopentadecane-1,5-dione is a synthetically accessible macrocyclic diketone with

well-defined physicochemical properties. While its primary applications to date appear to be in
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the fragrance industry, its chemical structure suggests potential as a building block for more

complex molecules. The limited data on its biological activity, when viewed in the context of

related macrocyclic ketones, indicates a low toxicological risk at typical exposure levels. The

known anti-inflammatory and other pharmacological effects of muscone highlight potentially

interesting avenues for future research into the biological properties of 3-
Methylcyclopentadecane-1,5-dione and other related diketones. This guide provides a solid

foundation for researchers and professionals seeking to work with or further investigate this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Discovery and Synthesis of 3-
Methylcyclopentadecane-1,5-dione: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12654795#discovery-and-history-of-3-
methylcyclopentadecane-1-5-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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